Cas no 101705-37-7 (2-Butanone, 4-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]-)

• Product Name: 2-Butanone, 4-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]-
• CAS No: 101705-37-7
• Molecular Formula: C₁₆H₂₂O₈
• Molecular Weight: 342.34108
• CID: 155908
• PubChem ID: 181027

2-Butanone, 4-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]- Properties

Names and Identifiers

• 2-Butanone, 4-[3-(b-D-glucopyranosyloxy)-4-hydroxyphenyl]-
• 4-[4-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]butan-2-one
• Myzodendrone
• 2-Butanone, 4-(3-(beta-D-glucopyranosyloxy)-4-hydroxyphenyl)-
• SCHEMBL8976232
• DTXSID60144131
• 101705-37-7
• 4-(4-Hydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)butan-2-one
• 2-Butanone, 4-[3-(beta-D-glucopyranosyloxy)-4-hydroxyphenyl]-
• F92745
• 4-[4-hydroxy-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]butan-2-one
• CHEBI:175345

• InChIKey： LMPCSMHAJDXHSV-IBEHDNSVSA-N
• Inchi： InChI=1S/C16H22O8/c1-8(18)2-3-9-4-5-10(19)11(6-9)23-16-15(22)14(21)13(20)12(7-17)24-16/h4-6,12-17,19-22H,2-3,7H2,1H3/t12-,13-,14+,15-,16-/m1/s1
• SMILES： CC(CCC1C=CC(O)=C(O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)C=1)=O

Computed Properties

• Exact Mass: 342.13146
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 342.13146766g/mol
• Heavy Atom Count: 24
• Complexity: 417
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 136.68
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides